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Compound of Interest

Compound Name: 3-Cyclopropylpyridin-4-amine

Cat. No.: B594301

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Cyclopropylpyridin-4-amine, a
heterocyclic amine of interest in medicinal chemistry and drug discovery. Due to its nascent
stage in widespread research, this document focuses on the available information regarding its
identification, sourcing, and what can be inferred about its properties and potential synthesis.

Core Compound Identification

The primary identifier for 3-Cyclopropylpyridin-4-amine is through its hydrochloride salt, as a
specific CAS (Chemical Abstracts Service) number for the free base is not readily found in
public databases. This suggests that the compound is most commonly handled and supplied in

its salt form.

Table 1: Compound Identification

Form CAS Number
Hydrochloride Salt 2460754-36-1
Free Base Not explicitly assigned
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Currently, 3-Cyclopropylpyridin-4-amine is available from a limited number of specialized
chemical suppliers, primarily as its hydrochloride salt.

Table 2: Identified Suppliers

Supplier Form Supplied

ChemShuttle 3-cyclopropylpyridin-4-amine hydrochloride

Researchers seeking to acquire this compound should reference the CAS number 2460754-
36-1 to ensure the procurement of the correct chemical entity.

Physicochemical Properties (Inferred)

Detailed experimental data on the physicochemical properties of 3-Cyclopropylpyridin-4-
amine is scarce. However, based on its chemical structure, some properties can be inferred.

Table 3: Predicted Physicochemical Properties

Property Predicted Value Notes
Molecular Formula CsH1oN:2
Molecular Weight 134.18 g/mol
Likely a solid at room Based on similar pyridine
Appearance o
temperature derivatives

_ The hydrochloride salt should
- Expected to be soluble in o o )
Solubility ] exhibit solubility in polar protic
organic solvents . _
solvents, including water.

) ) The pyridine nitrogen is basic.
o Estimated to be in the range of ) )
Basicity (pKa) 57 The amino group contributes
to the overall basicity.

Synthesis and Experimental Protocols
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A detailed, publicly available experimental protocol for the synthesis of 3-Cyclopropylpyridin-
4-amine is not currently available. The synthesis of related cyclopropyl-substituted pyridines
often involves multi-step sequences. A plausible synthetic approach could involve the
introduction of the cyclopropyl group onto a pre-functionalized pyridine ring, followed by the
installation of the amine group.

Hypothetical Synthetic Workflow:

The following diagram illustrates a generalized, hypothetical workflow for the synthesis of 3-
Cyclopropylpyridin-4-amine. This is not a confirmed experimental protocol but represents a
logical synthetic strategy based on established organic chemistry principles.
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Hypothetical Synthesis Workflow

Starting Pyridine Derivative
(e.g., 3-halo-4-nitropyridine)

yclopropylboronic acid or Cyclopropylzinc reagent

Cyclopropylation Reaction
(e.g., Suzuki or Negishi coupling)

'

3-Cyclopropyl-4-nitropyridine

Hz, Pd/C

Reduction of Nitro Group
(e.g., Catalytic Hydrogenation)

3-Cyclopropylpyridin-4-amine

Clin ether or isopropanol

Salt Formation
(Treatment with HCI)

3-Cyclopropylpyridin-4-amine Hydrochloride
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Research Progression Pathway

Compound Acquisition
(as Hydrochloride Salt)

Y/

Conversion to Free Base
(if required)

N\

Structural and Purity Analysis
(NMR, MS, HPLC)

In vitro Biological Screening
(e.g., Receptor Binding, Enzyme Assays)

In vivo Studies
(Pharmacokinetics, Efficacy Models)

Lead Optimization
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b594301?utm_src=pdf-body-img
https://www.benchchem.com/product/b594301#3-cyclopropylpyridin-4-amine-cas-number-and-supplier
https://www.benchchem.com/product/b594301#3-cyclopropylpyridin-4-amine-cas-number-and-supplier
https://www.benchchem.com/product/b594301#3-cyclopropylpyridin-4-amine-cas-number-and-supplier
https://www.benchchem.com/product/b594301#3-cyclopropylpyridin-4-amine-cas-number-and-supplier
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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